Cas no 16205-98-4 (3-Oxocyclohexanecarboxylic acid)

3-Oxocyclohexanecarboxylic acid Properties

Names and Identifiers

• 3-Oxocyclohexanecarboxylic acid
• 3-Oxo-1-cyclohexanecarboxylic acid
• Cyclohexanecarboxylicacid, 3-oxo-
• 1-Carboxy-3-oxocyclohexane
• 3-Oxo-cyclohexancarbonsaeure
• 3-Oxocyclohexane-1-carboxylic acid
• 3-oxo-cyclohexanecarboxylic acid
• cyclohexanone-3-carboxylic acid
• 3-Ketocyclohexyl carboxylate
• Cyclohexanecarboxylic acid, 3-oxo-
• (1S)-3-Oxocyclohexane-1-carboxylic acid
• zlchem 1211
• 3-OxocyclohexanecarboxylicAcid
• 3-ketocyclohexanecarboxlic acid
• 3-oxocyclohexane carboxylic acid
• ZLD0680
• WATQNARHYZXAGY-UHFFFA
• 3-OXO-1-CYCLOHEXANECARBOXYLIC ACID 96
• +Expand

• MDL： MFCD01320172
• InChIKey： WATQNARHYZXAGY-UHFFFAOYSA-N
• Inchi： 1S/C7H10O3/c8-6-3-1-2-5(4-6)7(9)10/h5H,1-4H2,(H,9,10)
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C([H])(C(=O)O[H])C1([H])[H]

Computed Properties

• Exact Mass: 142.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Heavy Atom Count: 10
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 0.83030
• PSA: 54.37000
• Boiling Point: 309.7℃ at 760 mmHg
• Melting Point: 182-183 ºC
• Solubility: Dissolution (48 g/l) (25 º C),
• Color/Form: White crystals
• Solubility: Not determined
• Density: 1.233±0.06 g/cm3 (20 ºC 760 Torr),